Cas no 1091156-74-9 (2,4-difluoro-N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}benzamide)

• Product Name: 2,4-difluoro-N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}benzamide
• CAS No: 1091156-74-9
• MF: C₂₀H₂₁F₂NO₃
• MW: 361.382452726364
• CID: 5895966
• PubChem ID: 27449430
• Update Time: 2025-05-21

2,4-difluoro-N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-difluoro-N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}benzamide
• F5327-0386
• 2,4-difluoro-N-[[4-(2-methoxyphenyl)oxan-4-yl]methyl]benzamide
• AKOS024507076
• 2,4-difluoro-N-((4-(2-methoxyphenyl)tetrahydro-2H-pyran-4-yl)methyl)benzamide
• 1091156-74-9

• Inchi： 1S/C20H21F2NO3/c1-25-18-5-3-2-4-16(18)20(8-10-26-11-9-20)13-23-19(24)15-7-6-14(21)12-17(15)22/h2-7,12H,8-11,13H2,1H3,(H,23,24)
• InChI Key： CHNKXOHEFXCIMT-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(NCC1(C2C=CC=CC=2OC)CCOCC1)=O)F

Computed Properties

• Exact Mass: 361.14894986g/mol
• Monoisotopic Mass: 361.14894986g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 47.6Ų

Additional information on 2,4-difluoro-N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}benzamide

Comprehensive Analysis of 2,4-difluoro-N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}benzamide (CAS No. 1091156-74-9)

The compound 2,4-difluoro-N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}benzamide (CAS No. 1091156-74-9) is a fluorinated benzamide derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a 2-methoxyphenyl group and a difluorobenzamide moiety, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability. 2,4-difluoro-N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}benzamide aligns with this trend, as its difluoro substitution improves lipophilicity and membrane permeability. This property is critical for developing orally active therapeutics, a hot topic in medicinal chemistry forums and AI-driven drug design platforms. Users frequently search for "fluorinated drug candidates" or "benzamide derivatives in drug development," highlighting the relevance of this compound.

The oxan-4-yl (tetrahydropyran) ring in the molecule contributes to its conformational rigidity, a feature often sought in small-molecule inhibitors. This structural element is commonly discussed in computational chemistry circles, where researchers investigate scaffold hopping strategies to optimize bioactivity. Searches for "tetrahydropyran-based pharmaceuticals" or "ring saturation effects on drug potency" reflect growing interest in such motifs.

From a synthetic perspective, CAS No. 1091156-74-9 presents intriguing challenges for organic synthesis enthusiasts. The convergent assembly of its methoxyphenyl and benzamide components requires careful optimization of coupling reactions—a subject frequently queried in chemical synthesis databases. Popular search terms like "amide bond formation under mild conditions" or "protecting group strategies for polyfunctional molecules" resonate with the compound's preparation.

In material science applications, the 2,4-difluorobenzamide segment offers potential as a building block for liquid crystals or polymer additives. The electron-withdrawing fluorine atoms influence electronic properties, making it relevant for "fluorinated materials for OLEDs" discussions—a trending topic in materials informatics platforms. This dual applicability in life sciences and advanced materials underscores the compound's versatility.

Analytical characterization of 2,4-difluoro-N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}benzamide typically involves advanced techniques like LC-MS and NMR spectroscopy, particularly ¹⁹F-NMR due to its fluorine content. Laboratory professionals often search for "fluorine NMR chemical shift prediction" or "mass spectrometry of fluorinated aromatics," indicating practical interest in its analysis. The compound's distinct spectral signatures facilitate purity assessment during process chemistry optimization.

Environmental and regulatory considerations for CAS No. 1091156-74-9 follow standard protocols for fluorinated organics. While not classified as hazardous, its eco-toxicological profile remains an active research area, aligning with the pharmaceutical industry's focus on "green chemistry metrics." Sustainability-conscious researchers frequently investigate "biodegradation of fluorinated compounds" or "benign-by-design fluorination methods," connecting to broader environmental concerns.

The patent landscape surrounding 2,4-difluoro-N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}benzamide reveals applications in kinase inhibition and inflammatory disease modulation. Intellectual property searches for "heterocyclic benzamide patents" or "fluorine-containing pharmacophores" often intersect with this chemical space. Its structural features appear in several drug candidate patents, though specific therapeutic indications remain proprietary in many cases.

Future research directions for 1091156-74-9 may explore its structure-activity relationships through systematic derivatization—a strategy gaining traction in fragment-based drug discovery. The rise of AI-assisted molecular design has increased searches for "scaffold decoration algorithms" and "fluorine bioisosteres," suggesting computational approaches could unlock new applications for this versatile scaffold.